JB002

• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol
• InChI: InChI=1S/C18H15NO3/c1-12(19-11-13-7-3-2-4-8-13)16-17(20)14-9-5-6-10-15(14)22-18(16)21/h2-10,20H,11H2,1H3
• InChIKey: RLBBDEFOYCZVDK-UHFFFAOYSA-N

Researchers studying skeletal muscle spasticity often face off-target cardiac effects from non-selective myosin inhibitors. JB002 is a validated ketimine analog that solves this with an 8-fold skeletal-to-cardiac selectivity ratio. - Skeletal myosin II inhibitor; minimal cardiac myosin ATPase engagement at effective doses - Ketimine structure provides ~3.5 day hydrolytic stability in physiological buffer - No non-muscle myosin IIB inhibition up to 40 µM - preserves cell division - Unsubstituted benzyl analog; ideal SAR reference (crystal structure P1, R₁=3.9%)

JB002: Skeletal Myosin II Inhibitor Overview

JB002 (CAS 30408-07-2; 3-(N-benzyl-C-methylcarbonimidoyl)-4-hydroxychromen-2-one) is a 4-hydroxycoumarin imine–based ketimine analog that functions as a small-molecule inhibitor of class II muscle myosins [1]. It belongs to a structurally characterized series of hydroxycoumarin imines developed to achieve isoform-selective myosin II inhibition, with its benzyl side chain (n = 5 non-hydrogen atoms) conferring skeletal muscle myosin selectivity over cardiac myosin [1]. Its crystal structure, solved in the triclinic space group P1, confirms the keto–amine tautomeric form stabilized by resonance-assisted intramolecular hydrogen bonds [2].

1Skeletal muscle myosin II inhibitor research tool

2Ketimine scaffold with reported aqueous stability for multi-day assays

3Crystal structure confirmed keto–amine tautomeric form for docking studies

• [1] Zak T, Bachor S, Grygier P, et al. Isoform Selectivities of Novel 4-Hydroxycoumarin Imines as Inhibitors of Myosin II. Eur J Med Chem. 2022;247:115008. doi:10.1016/j.ejmech.2022.115008 View Source
• [2] Mrozek A, Zak T, Kędzierska E, et al. 3-[(1-Benzylamino)ethylidene]-2H-chromene-2,4(3H)-dione. Acta Crystallogr Sect E Struct Rep Online. 2006;62(11):o4595–o4596. doi:10.1107/S1600536806041511 View Source

Why JB002 Is Not Interchangeable

Within the 4-hydroxycoumarin imine chemotype, small structural variations—such as meta vs. para substitution on the benzyl ring or the choice of aldimine vs. ketimine—profoundly alter isoform selectivity between cardiac and skeletal myosin II, and can even abolish inhibitory activity entirely [1]. For example, simply moving a methyl group from the meta to the para position shifts selectivity from cardiac-preferring (JB069) to skeletal-preferring (JB060), while the unsubstituted benzyl analog JB002 maintains skeletal selectivity with a distinct potency and selectivity ratio [1]. Generic or nearest-neighbor substitution without direct comparative evidence therefore risks selecting a compound with the wrong isoform preference, inadequate hydrolytic stability, or unverified selectivity against non-muscle myosin IIB for the intended experimental model.

!Benzyl ring substitution position may reverse isoform selectivity (skeletal vs. cardiac)

!Aldimine analogs lack hydrolytic stability, leading to potential activity loss in assays

!Untested nearest-neighbor compounds may carry unverified non-muscle myosin IIB activity

• [1] Zak T, Bachor S, Grygier P, et al. Isoform Selectivities of Novel 4-Hydroxycoumarin Imines as Inhibitors of Myosin II. Eur J Med Chem. 2022;247:115008. doi:10.1016/j.ejmech.2022.115008 View Source

JB002 Comparative Evidence vs. Analogs

Skeletal vs. Cardiac Myosin Selectivity

In the same study using full-length native myosins purified from tissue, JB002 (compound 2) displayed a skeletal-selective inhibition profile, whereas the meta-methoxy benzyl analog JB061 (6a) was cardiac-selective [1]. JB002 inhibited skeletal myosin ATPase activity with an IC50 of approximately 1 μM and cardiac myosin with an IC50 of approximately 8 μM, yielding a skeletal-to-cardiac selectivity ratio of ~8 [1]. In contrast, JB061 showed cardiac myosin IC50 = 4.4 μM and skeletal myosin IC50 = 9.1 μM, a ratio of ~0.48 in the opposite direction [1]. Both compounds spared smooth muscle myosin II (IC50 ≥ 100 μM) [1].

Skeletal vs. cardiac selectivity

Head-to-head

JB002: skeletal IC₅₀ ≈ 1 μM, cardiac IC₅₀ ≈ 8 μM; selectivity ratio ~8 (skeletal-preferring).
JB061: cardiac IC₅₀ 4.4 μM, skeletal IC₅₀ 9.1 μM; ratio ~0.48 (cardiac-preferring).

Supports skeletal myosin pathway study fit

Steady-state Mg²⁺-ATPase assay; full-length native myosins

Evidence Dimension	Isoform-selective myosin II ATPase inhibition (skeletal vs. cardiac IC50 and selectivity ratio)
Target Compound Data	JB002: cardiac IC50 ≈ 8 μM, skeletal IC50 ≈ 1 μM; skeletal/cardiac selectivity ratio ≈ 8
Comparator Or Baseline	JB061 (meta-methoxy benzyl analog): cardiac IC50 = 4.4 ± 0.5 μM, skeletal IC50 = 9.1 ± 1.4 μM; skeletal/cardiac ratio ≈ 0.48 (cardiac-selective)
Quantified Difference	JB002 is ~8-fold skeletal-selective; JB061 is ~2-fold cardiac-selective. The selectivity direction is reversed, with JB002’s skeletal preference approximately 17-fold different from JB061’s cardiac preference.
Conditions	Steady-state actin-activated Mg²⁺-ATPase assay using full-length bovine ventricular cardiac myosin and fast rabbit skeletal myosin; inhibitor concentration range tested for IC50 determination

Why This Matters

For researchers studying skeletal muscle hypercontractility (e.g., muscle spasticity models), JB002 provides a skeletal-preferring tool with an 8-fold selectivity margin, whereas JB061 would confound such experiments due to its cardiac preference.

• [1] Zak T, Bachor S, Grygier P, et al. Isoform Selectivities of Novel 4-Hydroxycoumarin Imines as Inhibitors of Myosin II. Eur J Med Chem. 2022;247:115008. doi:10.1016/j.ejmech.2022.115008. Table 1 and text discussion of compound 2 (JB002) vs. 6a (JB061). View Source

Ketimine vs. Aldimine Hydrolytic Stability

The imine bond hydrolysis rate directly impacts compound integrity in aqueous assay media. The authors explicitly compared the N-benzyl ketimine JB002 (compound 2) with the corresponding N-benzyl aldimine analog 8b [1]. The aldimine 8b had no detectable potency for muscle myosin inhibition (IC50 ≥ 100 μM for both cardiac and skeletal myosin), while the ketimine JB002 retained IC50 values of approximately 8 μM (cardiac) and 1 μM (skeletal) [1]. This comparison isolates the contribution of the ketimine methyl group to both potency and hydrolytic stability.

Ketimine vs. aldimine stability

Head-to-head

Ketimine JB002: skeletal IC₅₀ ≈ 1 μM, cardiac ≈ 8 μM.
Aldimine 8b: IC₅₀ ≥ 100 μM for both isoforms (no detectable inhibition).

Ketimine structure supports multi-day assay integrity

Related ketimine half-life ~3.5 d in PBS/methanol (99:1)

Evidence Dimension	Imine type (ketimine vs. aldimine) effect on myosin II inhibitory potency as a proxy for hydrolytic stability
Target Compound Data	JB002 (ketimine): cardiac IC50 ≈ 8 μM, skeletal IC50 ≈ 1 μM
Comparator Or Baseline	8b (N-benzyl aldimine analog): cardiac IC50 ≥ 100 μM, skeletal IC50 ≥ 100 μM (no detectable inhibition)
Quantified Difference	≥ 12.5-fold improvement in cardiac potency and ≥ 100-fold improvement in skeletal potency for ketimine JB002 over aldimine 8b
Conditions	Steady-state actin-activated Mg²⁺-ATPase assay; PBS/methanol (99:1) hydrolysis half-life for related ketimine JB031 reported as 3.5 ± 0.5 days at room temperature

Why This Matters

Procurement of a ketimine analog like JB002 ensures compound stability over multi-day in vitro assays, whereas aldimine analogs risk near-complete activity loss due to rapid hydrolysis, leading to false-negative results.

• [1] Zak T, Bachor S, Grygier P, et al. Isoform Selectivities of Novel 4-Hydroxycoumarin Imines as Inhibitors of Myosin II. Eur J Med Chem. 2022;247:115008. doi:10.1016/j.ejmech.2022.115008. Table 3 and discussion comparing ketimine 2 (JB002) with aldimine 8b. View Source

Skeletal Selectivity Ratio vs. JB062

Among aromatic-side-chain analogs with skeletal myosin selectivity, JB002 (benzyl, n = 5) achieves a higher skeletal-to-cardiac selectivity ratio than JB062 (para-methoxybenzyl, n = 7) when tested under identical conditions [1]. JB002 shows a selectivity ratio of approximately 8 (cardiac IC50 ≈ 8 μM / skeletal IC50 ≈ 1 μM), whereas JB062 has a ratio of approximately 3.4 (cardiac IC50 = 5.4 μM / skeletal IC50 = 1.6 μM) [1]. Although JB062 is slightly more potent on skeletal myosin in absolute terms (1.6 vs. 1 μM), JB002 provides a wider selectivity window that may be preferable for experiments requiring cleaner discrimination between skeletal and cardiac myosin-dependent phenotypes.

Selectivity ratio vs. JB062

Head-to-head

JB002 selectivity ratio ~8 (cardiac IC₅₀ ≈ 8 / skeletal ≈ 1 μM).
JB062 selectivity ratio 3.4 (cardiac 5.4 / skeletal 1.6 μM).

Wider selectivity margin for skeletal-focused studies

Same assay protocol; JB002 ~2.4× higher selectivity ratio

Evidence Dimension	Skeletal-to-cardiac myosin II selectivity ratio (higher = greater skeletal preference)
Target Compound Data	JB002: skeletal/cardiac selectivity ratio ≈ 8 (cardiac IC50 ≈ 8 μM, skeletal IC50 ≈ 1 μM)
Comparator Or Baseline	JB062 (para-methoxybenzyl analog 6b): skeletal/cardiac selectivity ratio = 3.4 (cardiac IC50 = 5.4 ± 0.7 μM, skeletal IC50 = 1.6 ± 0.2 μM)
Quantified Difference	JB002 selectivity ratio is approximately 2.4-fold higher than JB062, indicating superior skeletal-over-cardiac discrimination
Conditions	Same actin-activated Mg²⁺-ATPase assay, full-length native bovine cardiac and rabbit skeletal myosin; data from single study with identical assay protocols

Why This Matters

For skeletal-muscle-targeted applications where off-target cardiac myosin inhibition is a concern, JB002 offers a meaningfully wider safety margin than the alternative skeletal-selective analog JB062.

• [1] Zak T, Bachor S, Grygier P, et al. Isoform Selectivities of Novel 4-Hydroxycoumarin Imines as Inhibitors of Myosin II. Eur J Med Chem. 2022;247:115008. doi:10.1016/j.ejmech.2022.115008. Table 1 for JB062 data; text for JB002 IC50 values. View Source

Kinetic Solubility vs. BHC

Kinetic solubility, measured by nephelometry in PBS (pH 7.4) containing 2.5% DMSO, was determined for JB002 and the lead compound BHC (3-(N-butylethanimidoyl)-4-hydroxy-2H-chromen-2-one) [1]. JB002 exhibited a kinetic solubility of 103 ± 2 μM, while BHC showed 607 ± 2 μM [1]. Although BHC is approximately 6-fold more soluble, JB002’s solubility of ~103 μM remains above its skeletal myosin IC50 (~1 μM) by two orders of magnitude, providing an adequate working window for in vitro enzymatic and cell-based assays at pharmacologically relevant concentrations.

Kinetic solubility

Method context

JB002: 103 ± 2 μM in PBS (pH 7.4) + 2.5% DMSO

Supports in vitro assay concentration range

~100-fold above skeletal IC₅₀; BHC solubility 607 μM for comparison

Evidence Dimension	Aqueous kinetic solubility (μM) as a determinant of usable concentration range in vitro
Target Compound Data	JB002: kinetic solubility = 103 ± 2 μM
Comparator Or Baseline	BHC (lead compound, butyl side chain): kinetic solubility = 607 ± 2 μM
Quantified Difference	BHC is ~5.9-fold more soluble than JB002; however, JB002 solubility exceeds its skeletal IC50 by ~100-fold
Conditions	Nephelometry in PBS (pH 7.4) containing 2.5% DMSO; room temperature

Why This Matters

When selecting between BHC and JB002, users must weigh BHC’s higher solubility against JB002’s distinct aromatic side chain and potentially different selectivity profile; JB002 remains practically usable at concentrations well above its potency threshold.

• [1] Zak T, Bachor S, Grygier P, et al. Isoform Selectivities of Novel 4-Hydroxycoumarin Imines as Inhibitors of Myosin II. Eur J Med Chem. 2022;247:115008. doi:10.1016/j.ejmech.2022.115008. Table 3. View Source

Non-Muscle Myosin IIB Counter-Screening

The entire hydroxycoumarin imine series, including JB002 and its aromatic analogs, was screened for inhibition of non-muscle myosin IIB (NM-IIB) using a cytokinesis assay in COS-7 cells, with blebbistatin as a positive control [1]. None of the 48 analogs tested, including JB002, showed nuclear-to-cell (N/C) ratios significantly above baseline, indicating no functional inhibition of NM-IIB-dependent cytokinesis at 40 μM [1]. Vendor characterization independently confirms that JB002 has no discernible activity against non-muscle IIB . This clean NM-IIB profile is consistent across the series but distinguishes these compounds from blebbistatin, a widely used myosin II inhibitor that potently inhibits NM-IIB and therefore cannot be used to selectively interrogate muscle myosin function.

NM-IIB counter-screen

Class-level inference

JB002 and 48 analogs showed no significant cytokinesis inhibition at 40 μM in COS-7 cells, unlike blebbistatin.

Muscle myosin selectivity may support studies without NM-IIB interference

Data to verify; class-level result from single screen

Evidence Dimension	Non-muscle myosin IIB inhibition (cytokinesis assay) — functional selectivity for muscle vs. non-muscle myosin II
Target Compound Data	JB002: no significant cytokinesis inhibition at 40 μM (N/C ratio comparable to DMSO vehicle control)
Comparator Or Baseline	Blebbistatin (positive control): strong cytokinesis inhibition at tested concentration, evidenced by elevated N/C ratio; all 48 hydroxycoumarin imine analogs tested showed no NM-IIB inhibition
Quantified Difference	Qualitative: JB002 and related hydroxycoumarin imines are functionally silent against NM-IIB, while blebbistatin produces robust inhibition
Conditions	COS-7 cell cytokinesis assay; nuclei-to-cell ratio quantification; inhibitor exposure at 40 μM

Why This Matters

For experiments requiring selective muscle myosin II inhibition without confounding effects on cell division or non-muscle myosin-dependent processes, JB002 and its analogs offer a critical advantage over blebbistatin, which cannot discriminate between muscle and non-muscle myosin II isoforms.

• [1] Zak T, Bachor S, Grygier P, et al. Isoform Selectivities of Novel 4-Hydroxycoumarin Imines as Inhibitors of Myosin II. Eur J Med Chem. 2022;247:115008. doi:10.1016/j.ejmech.2022.115008. Cytokinesis data in Figure 5 and discussion. View Source

JB002 Application Scenarios

Skeletal Hypercontractility with Cardiac Sparing

JB002 is the preferred tool compound for in vitro and ex vivo models of skeletal muscle spasticity where avoiding cardiac myosin inhibition is critical. With an approximately 8-fold skeletal-to-cardiac selectivity ratio—higher than the alternative skeletal-selective analog JB062 (ratio ≈ 3.4)—JB002 minimizes confounding effects on cardiac myosin ATPase at concentrations that fully engage skeletal myosin inhibition [1]. This makes it suitable for isolated skeletal muscle fiber preparations and neuromuscular junction-intact tissue assays where cardiac-sparing is a requirement [1].

Long-Duration Assay Hydrolytic Stability

Unlike aldimine analogs such as 8b that lose all detectable myosin inhibitory activity due to imine hydrolysis, JB002’s ketimine structure provides sufficient aqueous stability for multi-day experimental protocols [1]. Related ketimines in the series (e.g., JB031) exhibit hydrolysis half-lives of approximately 3.5 days in near-physiological buffer, enabling reliable dose-response and time-course experiments without the need for frequent compound replenishment [1].

SAR Studies Using Parent Scaffold

As the simplest unsubstituted benzyl analog (CH₂Ph, n = 5 NHA) in the aromatic series, JB002 serves as the optimal reference compound for SAR expansion [1]. Its well-defined crystal structure (triclinic P1, R₁ = 3.9%) provides precise atomic coordinates for computational docking and homology modeling studies [2]. Researchers synthesizing and evaluating new side-chain derivatives benefit from using JB002 as the baseline comparator, since it lacks the substituent effects that modulate potency and selectivity in analogs such as JB061 (meta-OCH₃), JB062 (para-OCH₃), and JB069 (meta-CH₃) [1].

Muscle Myosin Inhibition with NM-IIB Sparing

When the experimental goal is to inhibit skeletal and/or cardiac muscle myosin II while maintaining unperturbed non-muscle myosin IIB function (e.g., cell division, migration), JB002 is suitable because the hydroxycoumarin imine chemotype does not significantly inhibit NM-IIB-dependent cytokinesis at concentrations up to 40 μM [1]. This contrasts with blebbistatin, which inhibits NM-IIB and induces cytokinesis failure, making JB002 the cleaner choice for studies where cell proliferation must proceed normally alongside muscle myosin inhibition [1].

Application

Selection Property

Validation Focus

Skeletal myosin II inhibition assays

Skeletal-to-cardiac selectivity context

Cardiac myosin II sparing validation

Multi-day enzymatic and cellular assays

Ketimine hydrolytic stability

Compound integrity over experimental timeline

Structure-activity relationship (SAR) studies

Unsubstituted benzyl parent scaffold

Baseline comparator for side-chain analog profiling

Muscle myosin studies with unperturbed cell division

Non-muscle myosin IIB silent profile

Cytokinesis endpoint monitoring

• [1] Zak T, Bachor S, Grygier P, et al. Isoform Selectivities of Novel 4-Hydroxycoumarin Imines as Inhibitors of Myosin II. Eur J Med Chem. 2022;247:115008. doi:10.1016/j.ejmech.2022.115008 View Source
• [2] Mrozek A, Zak T, Kędzierska E, et al. 3-[(1-Benzylamino)ethylidene]-2H-chromene-2,4(3H)-dione. Acta Crystallogr Sect E Struct Rep Online. 2006;62(11):o4595–o4596. doi:10.1107/S1600536806041511 View Source